Cas no 798571-49-0 (Acetic acid, methoxy-, 2-(1H-imidazol-1-yl)ethyl ester)

Acetic acid, methoxy-, 2-(1H-imidazol-1-yl)ethyl ester structure
798571-49-0 structure
Product Name:Acetic acid, methoxy-, 2-(1H-imidazol-1-yl)ethyl ester
CAS No:798571-49-0
MF:C8H12N2O3
MW:184.192481994629
CID:531620
PubChem ID:21872533
Update Time:2025-04-19

Acetic acid, methoxy-, 2-(1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, methoxy-, 2-(1H-imidazol-1-yl)ethyl ester
    • 2-imidazol-1-ylethyl 2-methoxyacetate
    • 2-(1H-imidazol-1-yl)ethyl methoxyacetate
    • SCHEMBL501807
    • 798571-49-0
    • LMCGCKHVSKNEBF-UHFFFAOYSA-N
    • DTXSID10619167
    • Inchi: 1S/C8H12N2O3/c1-12-6-8(11)13-5-4-10-3-2-9-7-10/h2-3,7H,4-6H2,1H3
    • InChI Key: LMCGCKHVSKNEBF-UHFFFAOYSA-N
    • SMILES: O(C(COC)=O)CCN1C=NC=C1

Computed Properties

  • Exact Mass: 184.08479225g/mol
  • Monoisotopic Mass: 184.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 53.4Ų

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